Cas no 2503204-65-5 (2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride)

• Product Name: 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride
• CAS No: 2503204-65-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD32859673
• CID: 5359798
• PubChem ID: 154872499
• Update Time: 2025-06-07

2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,3-dihydro-1H-pyridine-6-carboxylic acid;hydrochloride
• Z4648131040
• 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride

• MDL： MFCD32859673
• Inchi： 1S/C7H11NO2.ClH/c1-7(6(9)10)4-2-3-5-8-7;/h2,4,8H,3,5H2,1H3,(H,9,10);1H
• InChI Key： GENHRGWJZALDMF-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C)C=CCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 49.3

Additional information on 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride

2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride, with the CAS number No 2503204-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse applications in drug development and chemical synthesis. The molecule's structure consists of a six-membered ring with one nitrogen atom and two double bonds, along with a methyl group and a carboxylic acid hydrochloride moiety. These structural features contribute to its unique chemical properties and biological activity.

The synthesis of 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride involves several key steps in organic chemistry. Researchers have explored various methodologies to optimize its production, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications in pharmaceutical research.

Recent studies have highlighted the potential of tetrahydropyridines as scaffolds for drug discovery. For instance, 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride has shown promising results in preclinical models targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively investigated. Researchers have reported that it exhibits selective inhibition of certain enzymes without causing significant off-target effects, which is a critical factor in drug development.

In addition to its pharmacological applications, No 2503204-65-5 has also found use in chemical synthesis as an intermediate for constructing more complex molecules. Its reactivity under various conditions has been studied in depth, leading to the development of novel synthetic pathways for heterocyclic compounds. This versatility underscores its importance in both academic research and industrial settings.

From an analytical standpoint, the characterization of No 2503204-65-5 has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity. Furthermore, stability studies have revealed that the compound is relatively stable under standard storage conditions but may degrade under harsh environmental conditions such as high temperatures or prolonged exposure to light.

Looking ahead, ongoing research aims to explore the full potential of No 2503204-65-5 in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and efficacy in treating various diseases. The integration of computational chemistry tools with experimental studies is also paving the way for the discovery of novel derivatives with enhanced pharmacokinetic properties.

In conclusion, No 2503204-65-5, or No 19878977, stands as a testament to the continuous progress in chemical research and drug development. Its unique properties and versatile applications make it a valuable compound for both academic exploration and industrial innovation.